Cas no 497153-76-1 (L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-)
497153-76-1 structure
Product Name:L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-
CAS No:497153-76-1
MF:C15H25N5O9
MW:419.387103796005
CID:1531112
Update Time:2024-08-24
L-Aspartic acid, L-threonylglycyl-L-alanylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-
- L-Aspartic acid, L-threonylglycyl-L-alanylglycyl- (9CI)
-
- Inchi: 1S/C15H25N5O9/c1-6(19-9(22)4-18-14(27)12(16)7(2)21)13(26)17-5-10(23)20-8(15(28)29)3-11(24)25/h6-8,12,21H,3-5,16H2,1-2H3,(H,17,26)(H,18,27)(H,19,22)(H,20,23)(H,24,25)(H,28,29)/t6-,7+,8-,12-/m0/s1
- InChI Key: YGQLWPIAZUSAAM-MEUQOTJWSA-N
- SMILES: C(O)(=O)[C@H](CC(O)=O)NC(=O)CNC(=O)[C@H](C)NC(=O)CNC(=O)[C@H]([C@H](O)C)N
Computed Properties
- Exact Mass: 419.16535
Experimental Properties
- Density: 1.437±0.06 g/cm3(Predicted)
- Boiling Point: 961.4±65.0 °C(Predicted)
- PSA: 237.25
- pka: 2.88±0.10(Predicted)
L-Aspartic acid, L-threonylglycyl-L-alanylglycyl- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
497153-76-1 (L-Aspartic acid, L-threonylglycyl-L-alanylglycyl-) Related Products
- 62304-98-7(Thymalfasin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent